Cas no 2016419-95-5 (3-(2-chloro-1-methyl-1H-imidazol-5-yl)-1-methyl-1H-pyrazol-5-amine)

• Product Name: 3-(2-chloro-1-methyl-1H-imidazol-5-yl)-1-methyl-1H-pyrazol-5-amine
• CAS No: 2016419-95-5
• MF: C₈H₁₀ClN₅
• MW: 211.651499271393
• CID: 6442476
• PubChem ID: 165492886
• Update Time: 2025-06-08

3-(2-chloro-1-methyl-1H-imidazol-5-yl)-1-methyl-1H-pyrazol-5-amine Chemical and Physical Properties

Names and Identifiers

• 3-(2-chloro-1-methyl-1H-imidazol-5-yl)-1-methyl-1H-pyrazol-5-amine
• EN300-1152251
• 2016419-95-5

• Inchi： 1S/C8H10ClN5/c1-13-6(4-11-8(13)9)5-3-7(10)14(2)12-5/h3-4H,10H2,1-2H3
• InChI Key： DFLHDBAXEUVJSJ-UHFFFAOYSA-N
• SMILES： ClC1=NC=C(C2C=C(N)N(C)N=2)N1C

Computed Properties

• Exact Mass: 211.0624730g/mol
• Monoisotopic Mass: 211.0624730g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 214
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 61.7Ų

Additional information on 3-(2-chloro-1-methyl-1H-imidazol-5-yl)-1-methyl-1H-pyrazol-5-amine

Recent Advances in the Study of 3-(2-chloro-1-methyl-1H-imidazol-5-yl)-1-methyl-1H-pyrazol-5-amine (CAS: 2016419-95-5)

The compound 3-(2-chloro-1-methyl-1H-imidazol-5-yl)-1-methyl-1H-pyrazol-5-amine (CAS: 2016419-95-5) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential therapeutic applications. This heterocyclic compound, featuring both imidazole and pyrazole moieties, has been the subject of several studies aimed at elucidating its biological activity, mechanism of action, and potential as a drug candidate. The following research brief provides an overview of the latest findings related to this compound, focusing on its synthesis, pharmacological properties, and emerging applications.

Recent studies have highlighted the synthetic versatility of 3-(2-chloro-1-methyl-1H-imidazol-5-yl)-1-methyl-1H-pyrazol-5-amine, with optimized protocols enabling high-yield production and purity. Researchers have employed advanced spectroscopic techniques, including NMR and mass spectrometry, to confirm the structural integrity of the compound. Furthermore, computational modeling has been utilized to predict its physicochemical properties, such as solubility and lipophilicity, which are critical for drug development. These efforts have laid the groundwork for further exploration of its biological activities.

In vitro and in vivo studies have demonstrated that 3-(2-chloro-1-methyl-1H-imidazol-5-yl)-1-methyl-1H-pyrazol-5-amine exhibits promising activity against a range of biological targets. Notably, it has shown inhibitory effects on specific kinases involved in inflammatory pathways, suggesting potential applications in the treatment of autoimmune diseases. Additionally, preliminary data indicate that the compound may modulate certain receptors in the central nervous system, opening avenues for research in neurological disorders. These findings underscore the compound's multifaceted pharmacological profile.

The mechanism of action of 3-(2-chloro-1-methyl-1H-imidazol-5-yl)-1-methyl-1H-pyrazol-5-amine is currently under investigation, with recent studies pointing to its interaction with key signaling pathways. For instance, it has been observed to interfere with the phosphorylation of proteins involved in cell proliferation and apoptosis, which could explain its antitumor activity in preclinical models. Further mechanistic studies are needed to fully elucidate these interactions and identify potential off-target effects.

Despite its promising attributes, challenges remain in the development of 3-(2-chloro-1-methyl-1H-imidazol-5-yl)-1-methyl-1H-pyrazol-5-amine as a therapeutic agent. Issues such as metabolic stability, bioavailability, and toxicity profiles need to be addressed through rigorous preclinical testing. Recent advancements in formulation technology, including the use of nanoparticle-based delivery systems, may offer solutions to some of these challenges. Collaborative efforts between academia and industry are essential to accelerate the translation of this compound from bench to bedside.

In conclusion, 3-(2-chloro-1-methyl-1H-imidazol-5-yl)-1-methyl-1H-pyrazol-5-amine represents a compelling candidate for further drug development, with its unique chemical structure and diverse biological activities. Ongoing research aims to refine its pharmacological properties and explore its therapeutic potential across multiple disease areas. As new data emerge, this compound may well become a cornerstone in the next generation of small-molecule therapeutics.